3-(2-methoxyethyl)-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-(2-methoxyethyl)-7-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C20H18N4O4/c1-12-5-3-4-6-14(12)17-22-18(28-23-17)13-7-8-15-16(11-13)21-20(26)24(19(15)25)9-10-27-2/h3-8,11H,9-10H2,1-2H3,(H,21,26)
• InChI Key: YPCIIANNUSVPEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)CCOC
• Molecular Formula: C20H18N4O4
• Molecular Weight: 378.4 g/mol

Description

3-(2-methoxyethyl)-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H18N4O4 and its molecular weight is 378.388. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research on similar compounds, such as quinoline–indole–oxadiazole hybrids, has shown significant anticancer potential. These hybrids have been synthesized using green catalysts and tested for cytotoxic potential in breast adenocarcinoma cell lines. For example, one such compound demonstrated high selectivity and a low IC50 value against MCF7 cells, indicating its effectiveness in inhibiting cancer cell growth (Kamath, Sunil, & Ajees, 2016).

Antimicrobial Activity

Compounds with oxadiazole rings, similar to the one , have been synthesized and evaluated for antimicrobial activities. Studies have shown that certain synthesized compounds exhibit significant antibacterial activity against various strains like Staphylococcus aureus and Escherichia coli, as well as antifungal activity against species like Aspergillus niger (Gupta, Kashaw, Jatav, & Mishra, 2008).

Herbicidal Applications

Research into triketone-containing quinazoline-2,4-dione derivatives, which are structurally related to the compound , has shown promise in herbicide development. These compounds have been tested for their effectiveness against a variety of weeds, with some showing superior weed control compared to existing herbicides (Wang et al., 2014).

Antitumor Proliferation

Quinazoline-2,4(1H,3H)-diones, structurally related to the compound , have demonstrated a range of biological activities, including antitumor proliferation. They have shown significant inhibition of the in vitro growth of various human tumor cell lines, indicating their potential as antitumor agents (Zhou, Xie, & Liu, 2013).